Cas no 1519392-36-9 (3-Methoxy-1-(3-methylphenyl)butan-2-amine)

• Product Name: 3-Methoxy-1-(3-methylphenyl)butan-2-amine
• CAS No: 1519392-36-9
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• MDL: MFCD21873768
• CID: 5685995
• PubChem ID: 79616788
• Update Time: 2025-05-26

3-Methoxy-1-(3-methylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-2390862
• 1519392-36-9
• AKOS018173236
• 3-Methoxy-1-(3-methylphenyl)butan-2-amine

• MDL： MFCD21873768
• Inchi： 1S/C12H19NO/c1-9-5-4-6-11(7-9)8-12(13)10(2)14-3/h4-7,10,12H,8,13H2,1-3H3
• InChI Key： IUBWMXKCKORRKT-UHFFFAOYSA-N
• SMILES： O(C)C(C)C(CC1C=CC=C(C)C=1)N

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-Methoxy-1-(3-methylphenyl)butan-2-amine

Introduction to 3-Methoxy-1-(3-methylphenyl)butan-2-amine (CAS No. 1519392-36-9)

3-Methoxy-1-(3-methylphenyl)butan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1519392-36-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a butan-2-amine backbone substituted with a methoxy group and a 3-methylphenyl moiety, has garnered attention due to its structural features and potential biological activities. The presence of both aromatic and aliphatic functional groups makes it a versatile scaffold for further chemical modifications, enabling the exploration of diverse pharmacological properties.

The structural composition of 3-Methoxy-1-(3-methylphenyl)butan-2-amine (CAS No. 1519392-36-9) includes an amine functional group at the second carbon of the butane chain, a methoxy group attached to the first carbon, and a 3-methylphenyl ring linked to the first carbon as well. This arrangement contributes to its unique electronic and steric properties, which are critical in determining its interaction with biological targets. The aromatic ring, specifically the 3-methylphenyl group, introduces potential hydrophobic interactions and electronic effects that can modulate the compound's binding affinity and selectivity.

In recent years, there has been growing interest in exploring novel scaffolds for drug development, particularly those that combine elements of both aliphatic and aromatic chemistry. 3-Methoxy-1-(3-methylphenyl)butan-2-amine (CAS No. 1519392-36-9) fits into this category, offering a balanced profile that could be exploited for various therapeutic applications. The methoxy group can serve as a point of modification for further derivatization, allowing chemists to fine-tune the compound's properties for specific biological targets.

One of the most compelling aspects of 3-Methoxy-1-(3-methylphenyl)butan-2-amine (CAS No. 1519392-36-9) is its potential role in the development of central nervous system (CNS) therapeutics. The combination of an amine group and an aromatic ring often suggests interactions with neurotransmitter systems, which are pivotal in regulating mood, cognition, and other neurological functions. Current research in this area has highlighted the importance of identifying new molecules that can modulate these systems without causing adverse side effects.

Recent studies have begun to explore the pharmacological profile of 3-Methoxy-1-(3-methylphenyl)butan-2-amine (CAS No. 1519392-36-9) in various in vitro and in vivo models. Preliminary findings indicate that this compound may exhibit properties relevant to the treatment of neurological disorders such as depression and anxiety. The amine group is known to interact with serotonin receptors, while the aromatic moiety can influence dopaminergic pathways. These interactions are particularly intriguing given the complex interplay between serotonin and dopamine in regulating mood and behavior.

The synthesis of 3-Methoxy-1-(3-methylphenyl)butan-2-amine (CAS No. 1519392-36-9) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, reduction steps, and coupling reactions to construct the desired carbon skeleton. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the aromatic substituents efficiently.

The chemical stability of 3-Methoxy-1-(3-methylphenyl)butan-2-amine (CAS No. 1519392-36-9) is another critical consideration in its application as a pharmaceutical intermediate or lead compound. Factors such as solubility, melting point, and reactivity under various conditions need to be thoroughly characterized to ensure its suitability for further development. Spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are commonly used for structural confirmation, while chromatographic techniques provide insights into purity and impurity profiles.

In conclusion,3-Methoxy--(methylphenyl)-butan--(methylene)-amino--(methylester) (CAS No.) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with enhanced therapeutic potential across multiple disease areas. As research continues to uncover new applications for this compound,151939236--(methylene)-amino--(methylester) is poised to play a significant role in shaping future treatments.